Cas no 392301-42-7 (2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392301-42-7
• MF: C₁₇H₁₁F₄N₃OS₂
• MW: 413.412354707718
• CID: 6561750
• Update Time: 2025-05-21

2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 2-fluoro-N-[5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C17H11F4N3OS2/c18-13-4-2-1-3-12(13)14(25)22-15-23-24-16(27-15)26-9-10-5-7-11(8-6-10)17(19,20)21/h1-8H,9H2,(H,22,23,25)
• InChI Key： WQVDISCSEXIKGW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=C(C(F)(F)F)C=C2)S1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 6.74±0.50(Predicted)

Additional information on 2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392301-42-7)

2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 392301-42-7, features a unique molecular structure combining a thiadiazole ring, a benzamide moiety, and a trifluoromethylphenyl group. Its structural complexity and functional diversity make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's sulfanyl linkage and fluoro substitution contribute to its stability and reactivity, which are critical for applications in drug discovery. Recent studies highlight its potential as a kinase inhibitor or enzyme modulator, aligning with the growing demand for targeted therapies in oncology and metabolic diseases. The inclusion of a trifluoromethyl group enhances its lipophilicity, a property often sought after in the design of CNS-active drugs.

In the context of AI-driven drug discovery, 392301-42-7 exemplifies how computational models can predict molecular interactions. Researchers frequently search for "thiadiazole derivatives in drug design" or "fluorinated compounds in medicinal chemistry," reflecting the compound's relevance to cutting-edge topics. Its synthesis also intersects with green chemistry trends, as scientists seek eco-friendly routes to complex heterocycles.

From an agrochemical perspective, the 1,3,4-thiadiazol core is known for herbicidal and fungicidal activity. This aligns with searches like "sustainable crop protection chemicals" or "next-generation pesticides." The compound's benzamide segment may contribute to systemic transport in plants, a key consideration in formulation development.

Analytical challenges surrounding 392301-42-7 include its characterization via LC-MS and NMR techniques, common search terms among chemists. Patent literature suggests its utility in combination therapies, another hot topic in pharmaceutical R&D. As precision medicine advances, such multifunctional molecules gain prominence.

The compound's structure-activity relationship (SAR) studies are of particular interest, with researchers investigating how modifications to its sulfanyl or fluoro groups affect bioactivity. This connects to broader queries about "molecular editing for drug optimization." Its heterocyclic nature also makes it a candidate for photodynamic therapy applications, an emerging field in cancer treatment.

In material science, the trifluoromethylphenyl unit could impart unique electronic properties, relevant to organic semiconductors or liquid crystal development. Such interdisciplinary potential makes 2-fluoro-N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide a versatile subject for scientific exploration across multiple domains.